Glutaminase-IN-4

• Molecular Formula: C23H22N6O2S2
• Molecular Weight: 478.6 g/mol
• InChI: InChI=1S/C23H22N6O2S2/c30-18(14-16-8-3-1-4-9-16)24-22-28-26-20(32-22)12-7-13-21-27-29-23(33-21)25-19(31)15-17-10-5-2-6-11-17/h1-6,8-11H,7,12-15H2,(H,24,28,30)(H,25,29,31)
• InChIKey: COSPOTYTNSRZGK-UHFFFAOYSA-N

Glutaminase-IN-4: GLS1 Allosteric Inhibitor Overview

Glutaminase-IN-4 (CAS 1439390-05-2, compound 2a) is a small-molecule allosteric inhibitor of kidney-type glutaminase (GLS, GLS1), derived from the prototype inhibitor bis-2-(5-phenylacetamido-1,3,4-thiadiazol-2-yl)ethyl sulfide (BPTES) [1]. It is a member of the bis-thiadiazole chemotype and features an n-propyl (CH2CH2CH2) linker connecting the two 1,3,4-thiadiazole rings, distinguishing it from BPTES and other analogs [1]. The compound is used exclusively as a research tool for investigating glutamine metabolism in cancer and other disease models .

Class BPTES-derived bis-thiadiazole GLS1 allosteric inhibitor; research-use only compound

Potency Context Intermediate inhibitory profile; supports titration of GLS1 pathway inhibition

Workflow Fit GLS1 enzymology, allosteric probe development, and linker SAR studies

• [1] Duvall B, Zimmermann SC, et al. Allosteric kidney-type glutaminase (GLS) inhibitors with a mercaptoethyl linker. Bioorg Med Chem. 2020 Oct 15;28(20):115698. View Source

Glutaminase-IN-4: Why Substitution Fails

Glutaminase inhibitors within the BPTES chemotype are not interchangeable due to profound differences in linker chemistry that dictate allosteric binding affinity and inhibitory potency. The n-propyl linker of Glutaminase-IN-4 yields an IC50 of 2.3 μM, whereas the mercaptoethyl (SCH2CH2) linker in analog 3a confers a 46-fold increase in potency (IC50 50 nM), and the dimethylsulfide (CH2SCH2) linker completely abolishes activity [1]. Consequently, substituting Glutaminase-IN-4 with a more potent analog like 3a or CB-839 would fundamentally alter experimental outcomes, confounding structure-activity relationship (SAR) studies and yielding divergent cellular and in vivo responses [1]. This compound is therefore an essential tool for delineating the precise role of linker flexibility and electronic properties in GLS allosteric modulation.

Mismatch n-Propyl linker versus mercaptoethyl or n-butyl linkers alters allosteric binding, producing non-equivalent GLS1 inhibitory potency.

Risk Substituting Glutaminase-IN-4 for another GLS1 inhibitor may lead to divergent biochemical and cellular outcomes without experimental re-validation.

• [1] Duvall B, Zimmermann SC, et al. Allosteric kidney-type glutaminase (GLS) inhibitors with a mercaptoethyl linker. Bioorg Med Chem. 2020 Oct 15;28(20):115698. View Source

Glutaminase-IN-4: Comparative Evidence

GLS1 Inhibitory Potency Comparison

Glutaminase-IN-4 (compound 2a, n-propyl linker) inhibits recombinant GLS with an IC50 of 2.3 μM. In direct head-to-head comparison within the same study, the mercaptoethyl-linked analog 3a exhibits an IC50 of 50 nM, representing a 46-fold increase in potency [1].

GLS1 Inhibitory Potency

Head-to-head

Glutaminase-IN-4 IC₅₀ 2.3 µM; CB-839 0.05 µM; BPTES 3.3 µM

Intermediate potency probe for graded GLS1 inhibition studies; not a replacement for high-potency candidates.

Recombinant hKGA124-669, L-[³H]-glutamine assay

Evidence Dimension	In vitro GLS enzyme inhibition
Target Compound Data	IC50 = 2.3 μM
Comparator Or Baseline	Analog 3a (mercaptoethyl linker): IC50 = 50 nM
Quantified Difference	46-fold lower potency (2.3 μM vs. 0.05 μM)
Conditions	Recombinant kidney-type glutaminase (GLS) enzymatic assay [1]

Why This Matters

This quantitative difference defines Glutaminase-IN-4 as a low-potency control or SAR probe, essential for studies investigating linker-dependent binding energetics and for benchmarking high-potency analogs.

• [1] Duvall B, Zimmermann SC, et al. Allosteric kidney-type glutaminase (GLS) inhibitors with a mercaptoethyl linker. Bioorg Med Chem. 2020 Oct 15;28(20):115698. View Source

Linker-Dependent Allosteric Potency

The n-propyl (CH2CH2CH2) linker of Glutaminase-IN-4 fails to engage the GLS allosteric site with high affinity, in stark contrast to the mercaptoethyl (SCH2CH2) linker. This is demonstrated by the 46-fold difference in IC50 values. Furthermore, a dimethylsulfide (CH2SCH2) linker analog exhibits no inhibitory activity at concentrations up to 100 μM [1].

Linker-Dependent Potency

Head-to-head

n-Propyl linker IC₅₀ 2.3 µM; mercaptoethyl linker 0.05 µM (46‑fold shift)

Reported sulfur-mediated allosteric interaction; supports linker SAR interpretation.

Identical assay conditions

Evidence Dimension	Allosteric site binding efficiency
Target Compound Data	IC50 = 2.3 μM (n-propyl linker)
Comparator Or Baseline	Analog 3a: IC50 = 50 nM (mercaptoethyl linker); Dimethylsulfide analog: IC50 >100 μM (no activity)
Quantified Difference	>46-fold difference in potency, indicating critical role of linker sulfur atom for high-affinity binding
Conditions	Recombinant GLS allosteric inhibition assay [1]

Why This Matters

This evidence confirms that Glutaminase-IN-4 is a uniquely valuable negative control for probing the sulfur-dependent allosteric mechanism, enabling precise dissection of the pharmacophore requirements for GLS inhibition.

• [1] Duvall B, Zimmermann SC, et al. Allosteric kidney-type glutaminase (GLS) inhibitors with a mercaptoethyl linker. Bioorg Med Chem. 2020 Oct 15;28(20):115698. View Source

Chemical Identity and Quality Control

Glutaminase-IN-4 retains the bis-1,3,4-thiadiazole core of BPTES but replaces the thioethyl linker with an n-propyl chain, resulting in a 46-fold reduction in potency compared to BPTES (IC50 ~0.2-0.5 μM in various assays) [1][2]. BPTES itself is a well-characterized allosteric GLS inhibitor, and this structural modification provides a clean comparator for linker SAR.

Molecular Identity

Data to verify

C₂₃H₂₂N₆O₂S₂, MW 478.59; DMSO soluble (10 mM)

Verification of correct material receipt and accurate stock preparation.

Supplier characterization; independent analysis recommended

Evidence Dimension	Chemical structure and potency relative to BPTES
Target Compound Data	n-propyl linker; IC50 = 2.3 μM
Comparator Or Baseline	BPTES: thioethyl linker; reported IC50 range ~0.2-0.5 μM
Quantified Difference	Approximately 5- to 10-fold less potent than BPTES
Conditions	Comparative analysis of chemical structures and reported GLS inhibition data [1][2]

Why This Matters

Glutaminase-IN-4 serves as a structurally defined, lower-potency analog of BPTES, enabling researchers to isolate the contribution of the linker region to allosteric inhibition without altering the core pharmacophore.

• [1] Duvall B, Zimmermann SC, et al. Allosteric kidney-type glutaminase (GLS) inhibitors with a mercaptoethyl linker. Bioorg Med Chem. 2020 Oct 15;28(20):115698. View Source
• [2] Robinson MM, McBryant SJ, Tsukamoto T, et al. Novel mechanism of inhibition of rat kidney-type glutaminase by bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES). Biochem J. 2007;406:407-414. View Source

Preclinical vs. Clinical Development Status

Glutaminase-IN-4 possesses a molecular weight of 478.59 g/mol, molecular formula C23H22N6O2S2, and a calculated LogP (cLogP) of 3.7 . These properties are distinct from related analogs such as UPGL00004, which was specifically designed with reduced rotatable bonds and improved cLogP to enhance metabolic stability [1].

Development Stage

Context-dependent

Research-use only compound; comparator CB-839 reached Phase 2 trials

Procurement suited for basic research; clinical candidates may have access restrictions.

Align procurement with intended study phase

Evidence Dimension	Molecular properties (MW, cLogP, Rotatable Bonds)
Target Compound Data	MW = 478.59 g/mol; cLogP = 3.7; Rotatable Bonds = 10
Comparator Or Baseline	UPGL00004: Reduced rotatable bonds, improved cLogP (exact values not provided in source) [1]
Quantified Difference	Not directly quantified; class-level inference of differing physicochemical profiles
Conditions	Calculated physicochemical properties from vendor datasheet and literature [1]

Why This Matters

The distinct physicochemical profile of Glutaminase-IN-4 dictates its solubility, permeability, and metabolic stability, making it a suitable control for studies where high lipophilicity and flexibility are desired, or for benchmarking against optimized analogs like UPGL00004.

• [1] Huang Q, Stalnecker C, Zhang C, et al. Characterization of the interactions of potent allosteric inhibitors with glutaminase C, a key enzyme in cancer cell glutamine metabolism. J Biol Chem. 2018;293:3535-3545. View Source

Glutaminase-IN-4: Research Applications

Negative Control for GLS1 High-Throughput Screens

Glutaminase-IN-4 is ideally suited as a low-potency reference compound in SAR campaigns aimed at optimizing linker chemistry for allosteric GLS inhibition. Its defined 2.3 μM IC50 provides a quantitative baseline against which novel analogs with modified linkers can be directly compared, as demonstrated in the original publication [1].

Bis-Thiadiazole GLS1 Inhibitor Reference

The compound's inability to achieve high-affinity binding due to its n-propyl linker makes it an essential negative control for experiments designed to validate the sulfur-dependent allosteric mechanism of GLS inhibition. It can be used in parallel with potent mercaptoethyl-linked analogs to isolate specific binding contributions [1].

Partial GLS1 Inhibition in Cancer Metabolism

With a cLogP of 3.7 and 10 rotatable bonds, Glutaminase-IN-4 serves as a reference point for evaluating newer analogs like UPGL00004, which were designed with improved microsomal stability and reduced flexibility. This allows researchers to assess the impact of physicochemical optimization on in vitro and in vivo performance [2].

Basic Glutamine Metabolism Research

In cellular models of glutamine addiction, the moderate potency of Glutaminase-IN-4 may be leveraged to achieve partial inhibition of GLS activity, avoiding the complete metabolic shutdown induced by high-potency inhibitors like CB-839. This enables nuanced investigation of dose-dependent metabolic rewiring and compensatory pathways [1].

Application

Selection Property

Validation Focus

GLS1 screening negative control

Well-characterized moderate inhibitory activity as benchmark

Discrimination of weak vs. strong allosteric binders

Reference for n-propyl-linked inhibitors

Defined linker-dependent potency profile

Quantitative SAR assessment of new analogs

Cancer cell metabolism studies

Intermediate inhibition level for dose-response investigation

Metabolic dependency and compensatory pathway analysis

Fundamental GLS1 enzymology

Commercially available, chemically defined tool

Kinetics, allosteric regulation, glutamine flux experiments

• [1] Duvall B, Zimmermann SC, et al. Allosteric kidney-type glutaminase (GLS) inhibitors with a mercaptoethyl linker. Bioorg Med Chem. 2020 Oct 15;28(20):115698. View Source
• [2] Huang Q, Stalnecker C, Zhang C, et al. Characterization of the interactions of potent allosteric inhibitors with glutaminase C, a key enzyme in cancer cell glutamine metabolism. J Biol Chem. 2018;293:3535-3545. View Source